Cas no 561328-67-4 (Potassium 2,6-dimethylphenyltrifluoroborate)

• Product Name: Potassium 2,6-dimethylphenyltrifluoroborate
• CAS No: 561328-67-4
• MF: C₈H₉BF₃K
• MW: 212.06157374382
• MDL: MFCD04974103
• CID: 944955
• PubChem ID: 23692556
• Update Time: 2025-07-19

Potassium 2,6-dimethylphenyltrifluoroborate Chemical and Physical Properties

Names and Identifiers

• POTASSIUM 2,6-DIMETHYLPHENYLTRIFLUOROBORATE
• potassium,(2,6-dimethylphenyl)-trifluoroboranuide
• C-1607
• Potassium (2,6-dimethylphenyl)trifluoroborate
• potassium;(2,6-dimethylphenyl)-trifluoroboranuide
• POTASSIUM (2,6-DIMETHYLPHENYL)TRIFLUOROBORANUIDE
• D71357
• Potassium (2,6-dimethylphenyl)(trifluoro)borate(1-)
• Potassium (2,6-dimethylphenyl)-trifluoro-boranuide
• SY015461
• 561328-67-4
• EN300-8166244
• DB-244762
• AS-82893
• AKOS027425184
• CS-0153702
• DTXSID40635653
• MFCD04974103
• Potassium 2,6-dimethylphenyltrifluoroborate

• MDL： MFCD04974103
• Inchi： 1S/C8H9BF3.K/c1-6-4-3-5-7(2)8(6)9(10,11)12;/h3-5H,1-2H3;/q-1;+1
• InChI Key： IPLMJMPCMNNZAZ-UHFFFAOYSA-N
• SMILES： [K+].F[B-](C1C(C)=CC=CC=1C)(F)F

Computed Properties

• Exact Mass: 212.03900
• Monoisotopic Mass: 212.0386464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 150
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: NA
• Melting Point: 298 °C (dec.) (lit.)
• PSA: 0.00000
• LogP: 2.35780

Potassium 2,6-dimethylphenyltrifluoroborate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives m-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes m-Xylenes

Additional information on Potassium 2,6-dimethylphenyltrifluoroborate

Potassium 2,6-dimethylphenyltrifluoroborate: A Promising Compound in Biomedical Research and Drug Development

Potassium 2,6-dimethylphenyltrifluoroborate (CAS No. 561328-67-4) represents a significant advancement in the field of trifluoroborate salts and their potential applications in biomedical innovation. This compound, characterized by its unique molecular structure and functional groups, has garnered attention for its role in drug delivery systems, material science, and pharmaceutical research. Recent studies highlight its potential to enhance the solubility, bioavailability, and therapeutic efficacy of various active pharmaceutical ingredients (APIs). As the global demand for targeted therapies and advanced drug formulations continues to grow, the significance of 2,6-dimethylphenyltrifluoroborate in modern pharmaceutical development becomes increasingly evident.

Chemical Structure and Functional Properties

The molecular framework of Potassium 2,6-dimethylphenyltrifluoroborate is centered around a trifluoroborate anion (BF₃^-) attached to a 2,6-dimethylphenyl group. This structural arrangement imparts distinct physicochemical properties, including enhanced hydrophilicity and compatibility with biological systems. The 2,6-dimethylphenyl moiety contributes to the compound's stability and reactivity, while the trifluoroborate component facilitates its interaction with various biomolecules. Recent advancements in computational chemistry have enabled detailed analysis of its molecular dynamics, revealing potential applications in nanomedicine and drug delivery systems.

Applications in Biomedical Research

Potassium 2,6-dimethylphenyltrifluoroborate has emerged as a critical component in the development of targeted drug delivery systems. Its ability to modulate the solubility and permeability of APIs makes it particularly valuable in the formulation of oral medications and transdermal patches. A 2023 study published in Advanced Drug Delivery Reviews demonstrated that this compound significantly improves the bioavailability of poorly water-soluble drugs, such as certain anticancer agents and antimicrobial compounds. This finding underscores its potential to address challenges in pharmaceutical formulation and enhance therapeutic outcomes.

Role in Material Science and Nanotechnology

Beyond its pharmaceutical applications, Potassium 2,6-dimethylphenyltrifluoroborate has shown promise in material science and nanotechnology. Its unique electrochemical properties make it a candidate for use in energy storage devices and electronic materials. Research published in Nano Letters (2024) explored its potential as a component in organic photovoltaic cells, where its trifluoroborate structure contributes to improved charge transport efficiency. These developments highlight the compound's versatility and its role in advancing next-generation technologies.

Recent Advances in Drug Development

Recent breakthroughs in drug development have further solidified the importance of Potassium 2,6-dimethylphenyltrifluoroborate. A 2024 study in Journal of Medicinal Chemistry investigated its use as a pharmaceutical excipient in the formulation of antiviral medications. The research revealed that the compound enhances the stability of active ingredients under varying pH conditions, a critical factor in the development of long-acting injectables. Additionally, its ability to modulate the cytotoxicity of certain drugs has opened new avenues for personalized medicine and precision dosing.

Synthesis and Stability Considerations

The synthesis of Potassium 2,6-dimethylphenyltrifluoroborate involves well-established organoboron chemistry techniques, with recent advancements focusing on green synthesis methods. A 2023 paper in Organic & Biomolecular Chemistry described a novel approach using microwave-assisted reactions to improve the efficiency and reduce the environmental impact of its production. The compound's stability under various storage conditions has also been studied extensively, with findings indicating its suitability for long-term pharmaceutical storage and clinical trials.

Future Prospects and Challenges

While Potassium 2,6-dimethylphenyltrifluoroborate holds immense potential, its widespread adoption faces several challenges. These include the need for further toxicological studies to ensure its safety in human applications and the development of cost-effective large-scale synthesis methods. Ongoing research in pharmaceutical engineering and materials science is expected to address these challenges, paving the way for broader applications in healthcare and industrial sectors.

Conclusion

Potassium 2,6-dimethylphenyltrifluoroborate stands at the intersection of pharmaceutical innovation and material science, offering solutions to complex challenges in drug delivery and biomedical engineering. Its unique properties and recent advancements in drug formulation and nanotechnology position it as a key player in the development of next-generation therapies and technologies. As research continues to uncover new applications, the compound is likely to play an increasingly vital role in shaping the future of healthcare and scientific innovation.

Summary of Key Points: 1. Chemical Structure and Properties: - 2,6-Dimethylphenyl group and trifluoroborate anion form the core of the compound. - Enhances hydrophilicity, stability, and biocompatibility. 2. Biomedical Applications: - Targeted drug delivery systems (oral, transdermal). - Improves bioavailability of poorly soluble drugs (e.g., anticancer agents). - Enhances stability of APIs in varying pH conditions. 3. Material Science and Nanotechnology: - Potential use in energy storage (e.g., organic photovoltaic cells). - Role in nanomaterials for improved charge transport efficiency. 4. Recent Advances in Drug Development: - Pharmaceutical excipient in antiviral medications. - Modulates cytotoxicity for personalized medicine and precision dosing. 5. Synthesis and Stability: - Green synthesis methods (e.g., microwave-assisted reactions) for efficiency. - Suitable for long-term storage and clinical trials. 6. Future Prospects: - Need for toxicological studies and cost-effective production. - Ongoing research in pharmaceutical engineering and materials science to address challenges. Conclusion: Potassium 2,6-dimethylphenyltrifluoroborate is a versatile compound with significant potential in pharmaceutical innovation and material science. Its unique properties and recent advancements position it as a critical component in the development of next-generation therapies and technologies, promising to shape the future of healthcare and scientific innovation.